Cas no 29421-92-9 (4-Bromo-2-methylthiophene)

4-Bromo-2-methylthiophene Properties

Names and Identifiers

• 4-Bromo-2-methylthiophene
• 2-methyl-4-bromothiophene
• 2-Methyl-4-brom-thiophen
• 3-bromo-5-methylthiophene
• 4-bromanyl-2-methyl-thiophene
• 4-bromo-2-methyl-thiophene
• 4-bromo-2-methythiophene
• 3-Bromo-5-methylthiophene
• W-200287
• ABMUSXPGSSMPLK-UHFFFAOYSA-N
• MFCD04116367
• 4-Bromo-2-methylthiophene, 97%
• EN300-83309
• 2-methyl-4-bromothiphene
• 2-methyl-4-bromo-thiophene
• B3385
• InChI=1/C5H5BrS/c1-4-2-5(6)3-7-4/h2-3H,1H
• 29421-92-9
• SY009269
• FT-0617795
• AM20090389
• thiophene, 4-bromo-2-methyl-
• SCHEMBL612301
• AS-18269
• DTXSID70348582
• A819911
• AB20690
• CS-W003194
• GEO-00511
• AKOS000278269
• DTXCID00299654
• DB-047581
• 4-Bromo-2-methy-lthiophene
• BBL103336
• STL557146
• +Expand

• MDL： MFCD04116367
• InChIKey： ABMUSXPGSSMPLK-UHFFFAOYSA-N
• Inchi： 1S/C5H5BrS/c1-4-2-5(6)3-7-4/h2-3H,1H3
• SMILES： BrC1=CSC(C)=C1

Computed Properties

• Exact Mass: 175.93000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 175.93
• Heavy Atom Count: 7
• Complexity: 65.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• LogP: 2.81900
• PSA: 28.24000
• Refractive Index: n20/D 1.5740(lit.)
• Boiling Point: 62°C/11mmHg(lit.)
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Sensitive to light
• Density: 1.581 g/mL at 25 °C(lit.)

4-Bromo-2-methylthiophene Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S39
• Safety Instruction： S26-S39
• Risk Phrases：R22; R41
• Dangerous goods sign： Xn
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Prompt：warning
• Risk Phrases： 22-41
• Signal Word：Danger

4-Bromo-2-methylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%